Cas no 2034363-32-9 ((4-(pyridin-3-ylmethyl)piperazin-1-yl)(2-((tetrahydro-2H-pyran-4-yl)oxy)pyridin-4-yl)methanone)

• Product Name: (4-(pyridin-3-ylmethyl)piperazin-1-yl)(2-((tetrahydro-2H-pyran-4-yl)oxy)pyridin-4-yl)methanone
• CAS No: 2034363-32-9
• MF: C₂₁H₂₆N₄O₃
• MW: 382.456144809723
• CID: 5958039
• PubChem ID: 92084822
• Update Time: 2025-11-03

(4-(pyridin-3-ylmethyl)piperazin-1-yl)(2-((tetrahydro-2H-pyran-4-yl)oxy)pyridin-4-yl)methanone Chemical and Physical Properties

Names and Identifiers

• [2-(oxan-4-yloxy)pyridin-4-yl]-[4-(pyridin-3-ylmethyl)piperazin-1-yl]methanone
• AKOS026689794
• (4-(pyridin-3-ylmethyl)piperazin-1-yl)(2-((tetrahydro-2H-pyran-4-yl)oxy)pyridin-4-yl)methanone
• 1-[2-(oxan-4-yloxy)pyridine-4-carbonyl]-4-[(pyridin-3-yl)methyl]piperazine
• F6475-3831
• 2034363-32-9

• Inchi： 1S/C21H26N4O3/c26-21(18-3-7-23-20(14-18)28-19-4-12-27-13-5-19)25-10-8-24(9-11-25)16-17-2-1-6-22-15-17/h1-3,6-7,14-15,19H,4-5,8-13,16H2
• InChI Key： JATCGSWYUMFHBL-UHFFFAOYSA-N
• SMILES： O(C1C=C(C=CN=1)C(N1CCN(CC2C=NC=CC=2)CC1)=O)C1CCOCC1

Computed Properties

• Exact Mass: 382.20049070g/mol
• Monoisotopic Mass: 382.20049070g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 28
• Rotatable Bond Count: 5
• Complexity: 492
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 67.8Ų

Additional information on (4-(pyridin-3-ylmethyl)piperazin-1-yl)(2-((tetrahydro-2H-pyran-4-yl)oxy)pyridin-4-yl)methanone

Chemical Compound: (4-(pyridin-3-ylmethyl)piperazin-1-yl)(2-((tetrahydro-2H-pyran-4-yl)oxy)pyridin-4-yl)methanone

The compound with CAS No. 2034363-32-9, named (4-(pyridin-3-ylmethyl)piperazin-1-yl)(2-((tetrahydro-2H-pyran-4-yl)oxy)pyridin-4-yl)methanone, is a highly specialized organic molecule with significant potential in various fields of chemistry and pharmacology. This compound is characterized by its complex structure, which includes a piperazine ring, a pyridine moiety, and a tetrahydrofuran derivative. The combination of these structural elements makes it a unique candidate for exploring novel chemical reactions and drug development.

Recent studies have highlighted the importance of piperazine derivatives in medicinal chemistry due to their ability to form hydrogen bonds and interact with biological targets. The presence of the pyridine ring further enhances the compound's electronic properties, making it suitable for applications in catalysis and material science. Additionally, the tetrahydrofuran group introduces hydrophilic characteristics, which can improve the compound's solubility and bioavailability.

One of the most promising aspects of this compound is its potential in drug design. Researchers have been exploring the role of methanone groups in modulating the pharmacokinetic properties of drugs. By incorporating this group into the molecule, scientists aim to enhance the compound's stability and efficacy in biological systems. Recent advancements in computational chemistry have allowed for precise modeling of this compound's interactions with enzymes and receptors, providing valuable insights into its therapeutic potential.

The synthesis of (4-(pyridin-3-ylmethyl)piperazin-1-ylium) derivatives has been a topic of interest in organic chemistry. Traditional methods involve multi-step reactions, but recent innovations have introduced more efficient pathways using microwave-assisted synthesis and catalytic techniques. These methods not only reduce reaction times but also improve yields, making large-scale production more feasible.

In terms of physical properties, this compound exhibits a high degree of thermal stability, as demonstrated by recent thermal analysis studies. Its melting point and decomposition temperature are critical parameters for its application in high-performance materials. Additionally, spectroscopic analyses have revealed its electronic transitions, which are essential for understanding its optical properties.

The environmental impact of this compound is another area of concern. As industries increasingly prioritize sustainability, researchers are investigating the biodegradability and eco-friendly synthesis routes for this compound. Preliminary studies suggest that it can be synthesized using renewable resources, aligning with global efforts to promote green chemistry.

In conclusion, (4-(pyridin-3-ylmethyl)piperazin-1-ylium)(2-(tetrahydrofuran-oxy)pyridine)methanone represents a cutting-edge advancement in organic chemistry. Its versatile structure and promising applications make it a focal point for future research. By leveraging the latest findings in medicinal chemistry and materials science, this compound has the potential to contribute significantly to both academic and industrial advancements.